Cas no 3227-79-0 (1,3,5,7,9,11,13,15,17,19,21-Cyclodocosaundecaene)

1,3,5,7,9,11,13,15,17,19,21-Cyclodocosaundecaene Properties

Names and Identifiers

• 1,3,5,7,9,11,13,15,17,19,21-Cyclodocosaundecaene
• [22]Annulene
• cyclodocosaundecaene
• DTXSID70631481
• cyclodocosahendecaene
• 3227-79-0
• (1Z,3E,5E,7Z,9E,11E,13Z,15E,17E,19E,21E)-Cyclodocosa-1,3,5,7,9,11,13,15,17,19,21-undecaene
• Q15410907
• +Expand

• InChIKey： CTOZWVUMNSNKER-AJRDALNPSA-N
• Inchi： InChI=1S/C22H22/c1-2-4-6-8-10-12-14-16-18-20-22-21-19-17-15-13-11-9-7-5-3-1/h1-22H/b2-1-,3-1-,4-2+,5-3+,6-4+,7-5+,8-6+,9-7+,10-8+,11-9+,12-10-,13-11+,14-12+,15-13+,16-14+,17-15-,18-16-,19-17-,20-18+,21-19+,22-20+,22-21+
• SMILES： C1C=CC=CC=CC=CC=CC=CC=CC=CC=CC=CC=1 |c:7,13,21,t:1,3,5,9,11,15,17,19|

Computed Properties

• Exact Mass: 286.17226
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 286.172150702g/mol
• Heavy Atom Count: 22
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0